Cas no 2228239-34-5 (O-({1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylcyclopropyl}methyl)hydroxylamine)

• Product Name: O-({1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylcyclopropyl}methyl)hydroxylamine
• CAS No: 2228239-34-5
• MF: C₁₄H₂₄N₂O
• MW: 236.353163719177
• CID: 5937502
• PubChem ID: 165712268
• Update Time: 2025-10-29

O-({1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylcyclopropyl}methyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-({1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylcyclopropyl}methyl)hydroxylamine
• O-({1-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]cyclopropyl}methyl)hydroxylamine
• EN300-2001248
• 2228239-34-5

• Inchi： 1S/C14H24N2O/c1-10(2)8-16-11(3)7-13(12(16)4)14(5-6-14)9-17-15/h7,10H,5-6,8-9,15H2,1-4H3
• InChI Key： ZRFUMWKPZTXAKK-UHFFFAOYSA-N
• SMILES： O(CC1(C2C=C(C)N(CC(C)C)C=2C)CC1)N

Computed Properties

• Exact Mass: 236.188863393g/mol
• Monoisotopic Mass: 236.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.2Ų

Additional information on O-({1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylcyclopropyl}methyl)hydroxylamine

Introduction to O-({1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylcyclopropyl}methyl)hydroxylamine and Its Significance in Modern Chemical Research

O-({1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylcyclopropyl}methyl)hydroxylamine is a complex organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, with the CAS number 2228239-34-5, represents a fascinating example of how intricate molecular structures can be designed and synthesized for specific biological activities. The unique arrangement of atoms and functional groups in this molecule contributes to its potential applications in drug development and other chemical innovations.

The nomenclature of this compound is highly descriptive, highlighting its structural features. The presence of a pyrrol ring substituted with dimethyl and isobutyl groups, coupled with a cyclopropyl moiety, suggests a high degree of molecular complexity. This complexity often correlates with unique chemical properties, making such compounds valuable candidates for further study. The hydroxylamine functional group at the end of the molecule adds another layer of reactivity, which can be exploited in various synthetic pathways.

In recent years, there has been a growing interest in developing novel compounds that can interact with biological targets in innovative ways. O-({1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylcyclopropyl}methyl)hydroxylamine fits into this trend, as its structural features may allow it to modulate biological pathways differently from more conventional molecules. Researchers are exploring its potential as a lead compound for the development of new therapeutic agents, particularly in areas such as inflammation and metabolic disorders.

One of the most intriguing aspects of this compound is its potential to serve as a prodrug or an intermediate in the synthesis of more complex molecules. The flexibility of its structure allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For instance, the cyclopropyl ring is known to enhance binding affinity in certain biological systems, making it a valuable feature for drug design.

The synthesis of O-({1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylcyclopropyl}methyl)hydroxylamine presents both challenges and opportunities. The need for precise control over reaction conditions and stereochemistry is crucial to ensure the desired product is obtained. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry, have made it possible to access complex structures like this one more efficiently than ever before.

Recent studies have begun to uncover the biological activity of this compound. Initial screening assays have shown that it exhibits promising interactions with certain enzymes and receptors. These interactions are not only intriguing from a mechanistic standpoint but also hold therapeutic potential. For example, the ability to inhibit specific enzymes involved in inflammatory pathways could make this compound a candidate for treating conditions like rheumatoid arthritis or inflammatory bowel disease.

The development of computational tools has also played a significant role in studying compounds like O-({1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylcyclopropyl}methyl)hydroxylamine. Molecular modeling techniques allow researchers to predict how this molecule might behave in different environments and how it might interact with biological targets. These predictions can then be validated through experimental studies, saving time and resources in the drug discovery process.

In conclusion, O-({1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylcyclopropyl}methyl)hydroxylamine represents a significant advancement in the field of chemical research. Its unique structure and potential biological activities make it a valuable asset for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative pharmaceuticals and chemical products.